Cas no 1807162-81-7 (6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-iodopyridine)
6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-iodopyridine
-
- Inchi: 1S/C7H5ClF2INO/c8-2-3-1-4(6(9)10)5(11)7(13)12-3/h1,6H,2H2,(H,12,13)
- InChI Key: UXKVRIFYKKAFLZ-UHFFFAOYSA-N
- SMILES: IC1C(NC(CCl)=CC=1C(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 301
- XLogP3: 1.4
- Topological Polar Surface Area: 29.1
6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029030791-250mg |
6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-iodopyridine |
1807162-81-7 | 95% | 250mg |
$1,078.00 | 2022-03-31 | |
| Alichem | A029030791-500mg |
6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-iodopyridine |
1807162-81-7 | 95% | 500mg |
$1,735.55 | 2022-03-31 | |
| Alichem | A029030791-1g |
6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-iodopyridine |
1807162-81-7 | 95% | 1g |
$3,097.65 | 2022-03-31 |
6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-iodopyridine Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on 6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-iodopyridine
Introduction to 6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-iodopyridine (CAS No. 1807162-81-7)
6-(Chloromethyl)-4-()-2-hydroxy-3-iodopyridine, identified by its CAS number 1807162-81-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is renowned for its diverse biological activities and utility in drug development. The unique structural features of this molecule, particularly the presence of a chloromethyl group, a group, and an iodopyridine core, make it a versatile intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.
The functional group in 6-()-4-()-2-hydroxy-3-iodopyridine introduces reactivity that is highly valuable in medicinal chemistry. This group can participate in nucleophilic addition reactions, allowing for the facile introduction of other functional groups or the formation of carbon-carbon bonds. Such reactivity is crucial in the synthesis of more complex molecules, including drug candidates. The group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. Its incorporation into the pyridine scaffold of this compound suggests potential benefits in terms of pharmacokinetic properties.
The core of 6-()-4-()-2-hydroxy-3-iodopyridine provides a handle for further chemical manipulation through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely used in pharmaceutical synthesis to construct complex molecular architectures efficiently. The presence of both a hydroxyl and an iodine substituent on the pyridine ring enhances the compound's utility as a building block in synthetic chemistry. The hydroxyl group can participate in hydrogen bonding interactions, which may be important for binding to biological targets, while the iodine atom serves as an excellent leaving group in various transformations.
In recent years, there has been growing interest in developing novel pyridine-based compounds for their potential therapeutic applications. Pyridines are ubiquitous motifs in many bioactive molecules, and their derivatives have shown efficacy across a wide range of diseases. The structural features of 6-()-4-()-2-hydroxy-3-iodopyridine, with its combination of reactive sites and functional groups, make it an attractive scaffold for drug discovery efforts. Specifically, the compound's potential as an intermediate in the synthesis of kinase inhibitors has been explored. Kinases are key enzymes involved in many cellular processes, and their inhibition is a major strategy in cancer therapy.
Numerous studies have demonstrated the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties and improve binding affinity. The incorporation of two fluorine atoms in 6-()-4-()-2-hydroxy-3-iodopyridine
The synthetic utility of 6-(
The role of computational chemistry and high-throughput screening (HTS) has been instrumental in identifying promising candidates from libraries like those derived from 6-(
In conclusion, 6-(
1807162-81-7 (6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxy-3-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)